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Cat. No.: B12315209
Get Quote

This technical guide provides a comprehensive overview of the physical and chemical
properties of N-Methyl-d3-form-d1-amide, an isotopically labeled analog of N-
methylformamide. The information is tailored for researchers, scientists, and professionals in
drug development who utilize stable isotope-labeled compounds for enhanced analytical
tracking and quantification.

Chemical Identity and Physical Properties

N-Methyl-d3-form-d1-amide is a deuterated form of N-methylformamide where four hydrogen
atoms have been replaced by deuterium isotopes. This substitution is strategically placed on
the N-methyl group (-NCDs) and the formyl group (-CDO). The primary utility of this compound
lies in its application as an internal standard for mass spectrometry-based analyses and as a
tracer in metabolic or environmental studies.[1] Its physical appearance is that of a liquid at
room temperature, typically colorless or pale yellow, with a characteristic amine-like odor.[2]

The key quantitative properties of N-Methyl-d3-form-d1-amide are summarized in the table
below for easy reference and comparison.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12315209#bc-rfq
https://www.benchchem.com/product/b12315209/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-n-methyl-d3-form-d1-amide
https://www.benchchem.com/product/b12315209/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-n-methyl-d3-form-d1-amide
https://www.lookchem.com/casno110505-55-0.html
https://www.evitachem.com/product/evt-1443672
https://www.benchchem.com/product/b12315209/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-n-methyl-d3-form-d1-amide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12315209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 110505-55-0 [1]12113]
Molecular Formula C2D4HNO

Molecular Weight 63.09 g/mol

Physical State

Liquid at room temperature

Appearance Colorless to pale yellow liquid
Boiling Point 182.5 °C at 760 mmHg
Density 0.932 g/cm?
Flash Point 81.5°C
While specific data is not
available, simple amides with
five or six carbons or fewer are
Solubility generally soluble in water due

to the polarity of the amide
group and its capacity for

hydrogen bonding.

Structural Information and Isotopic Labeling

The defining feature of N-Methyl-d3-form-d1-amide is its isotopic enrichment. The deuterium

atoms create a mass shift compared to the unlabeled parent compound, N-methylformamide

(MW 59.07 g/mol ), which is essential for its function in analytical chemistry.

The relationship between the parent compound and its deuterated analog is illustrated below.

The isotopic substitution provides a distinct mass signature without significantly altering the

chemical behavior of the molecule, making it an ideal internal standard.
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Figure 1. Logical relationship between N-methylformamide and its deuterated analog.

Experimental Protocols and Applications

While specific, detailed experimental protocols for this compound are proprietary to various
research applications, a general methodology for its synthesis can be described. Its primary
applications are found in scientific research where precise quantification is necessary.

The synthesis of N-Methyl-d3-form-d1-amide is typically achieved through the monoselective
N-methylation of a deuterated formamide precursor. The general workflow involves dissolving
the formamide in a suitable solvent, followed by the introduction of a methylating agent under

controlled temperature conditions.

A generalized workflow for this chemical synthesis is outlined in the diagram below.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12315209/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-on-n-methyl-d3-form-d1-amide
https://www.benchchem.com/product/b12315209/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-n-methyl-d3-form-d1-amide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12315209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Synthesis Workflow

1. Dissolve Formamide
in Solvent

2. Add Methylating Agent
(e.g., Phenyl trimethylammonium iodide)

3. Controlled Reaction
(Stirring at specific temperature)

4. Product Isolation
and Purification

Click to download full resolution via product page

Figure 2. Generalized workflow for the synthesis of N-Methyl-d3-form-d1-amide.

* Analytical Chemistry: It is widely employed as an internal standard to enhance the accuracy
and precision of analytical measurements, particularly in liquid chromatography-mass
spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods.

+ Pharmaceutical Development: In drug metabolism and pharmacokinetic (DMPK) studies, this
compound can be used as a tracer to study the metabolic fate of N-methylformamide-
containing drugs.

+ Environmental Studies: Its isotopic label allows researchers to track the movement,
degradation, and environmental impact of related chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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